Cas no 16404-16-3 (2,6,8-trichloro-7-methyl-7H-purine)
16404-16-3 structure
Product Name:2,6,8-trichloro-7-methyl-7H-purine
CAS No:16404-16-3
MF:C6H3Cl3N4
MW:237.473817110062
CID:149173
PubChem ID:250897
Update Time:2025-04-19
2,6,8-trichloro-7-methyl-7H-purine Chemical and Physical Properties
Names and Identifiers
-
- 7H-Purine,2,6,8-trichloro-7-methyl-
- 2,6,8-trichloro-7-methylpurine
- 2,6,8-Trichlor-7-methyl-7H-purin
- 2,6,8-Trichlor-7-methyl-purin
- 2,6,8-trichloro-7-methyl-7h-purine
- 7-methyl-2,6,8-trichloropurine
- 7-methyl-2,6,8-trichloro-purine
- 7-Methyl-2.6.8-trichlor-purin
- AC1L5INE
- AC1Q3RYR
- AR-1D4640
- CTK4D1712
- NCIOpen2_003235
- NSC70891
- DTXSID30290750
- UMASKSWPRALKCL-UHFFFAOYSA-N
- 7H-Purine, 2,6,8-trichloro-7-methyl-
- 2,6,8-TRICHLORO-7-METHYLPURINE*MINIMUM 9 0%
- EN300-175947
- 7-Methyltrichlorpurin
- Z1269215467
- NSC-70891
- 16404-16-3
- SCHEMBL9382074
- 867-445-8
- G50032
- RAA40416
- 2,6,8-trichloro-7-methyl-7H-purine
-
- Inchi： 1S/C6H3Cl3N4/c1-13-2-3(7)10-5(8)11-4(2)12-6(13)9/h1H3
- InChI Key： UMASKSWPRALKCL-UHFFFAOYSA-N
- SMILES： ClC1=NC2=C(C(=NC(=N2)Cl)Cl)N1C
Computed Properties
- Exact Mass: 235.94259
- Monoisotopic Mass: 235.942329g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 204
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 43.6Ų
Experimental Properties
- PSA: 43.6
- LogP: 2.32350
2,6,8-trichloro-7-methyl-7H-purine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM233569-1g |
2,6,8-Trichloro-7-methyl-7H-purine |
16404-16-3 | 97% | 1g |
$*** | 2023-03-30 | |
| Enamine | EN300-175947-0.05g |
2,6,8-trichloro-7-methyl-7H-purine |
16404-16-3 | 95% | 0.05g |
$160.0 | 2023-09-20 | |
| Enamine | EN300-175947-0.1g |
2,6,8-trichloro-7-methyl-7H-purine |
16404-16-3 | 95% | 0.1g |
$238.0 | 2023-09-20 | |
| Enamine | EN300-175947-0.25g |
2,6,8-trichloro-7-methyl-7H-purine |
16404-16-3 | 95% | 0.25g |
$339.0 | 2023-09-20 | |
| Enamine | EN300-175947-0.5g |
2,6,8-trichloro-7-methyl-7H-purine |
16404-16-3 | 95% | 0.5g |
$535.0 | 2023-09-20 | |
| Enamine | EN300-175947-1.0g |
2,6,8-trichloro-7-methyl-7H-purine |
16404-16-3 | 95% | 1.0g |
$685.0 | 2023-07-10 | |
| Enamine | EN300-175947-2.5g |
2,6,8-trichloro-7-methyl-7H-purine |
16404-16-3 | 95% | 2.5g |
$1343.0 | 2023-09-20 | |
| Enamine | EN300-175947-5.0g |
2,6,8-trichloro-7-methyl-7H-purine |
16404-16-3 | 95% | 5.0g |
$1987.0 | 2023-07-10 | |
| Enamine | EN300-175947-10.0g |
2,6,8-trichloro-7-methyl-7H-purine |
16404-16-3 | 95% | 10.0g |
$2946.0 | 2023-07-10 | |
| Enamine | EN300-175947-1g |
2,6,8-trichloro-7-methyl-7H-purine |
16404-16-3 | 95% | 1g |
$685.0 | 2023-09-20 |
2,6,8-trichloro-7-methyl-7H-purine Related Literature
-
Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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